Cas no 898462-81-2 (N-(5-chloro-2-methoxyphenyl)-2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide
• CAS No: 898462-81-2
• MF: C₁₈H₁₆ClN₅O₃S₂
• MW: 449.934339523315
• CID: 5485305
• Update Time: 2025-06-09

N-(5-chloro-2-methoxyphenyl)-2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-2-[[5-(phenylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• Acetamide, N-(5-chloro-2-methoxyphenyl)-2-[[5-[[(phenylamino)carbonyl]amino]-1,3,4-thiadiazol-2-yl]thio]-
• N-(5-chloro-2-methoxyphenyl)-2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide

• Inchi： 1S/C18H16ClN5O3S2/c1-27-14-8-7-11(19)9-13(14)21-15(25)10-28-18-24-23-17(29-18)22-16(26)20-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,21,25)(H2,20,22,23,26)
• InChI Key： OTJAKPMUXGHTNP-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1OC)(=O)CSC1=NN=C(NC(NC2=CC=CC=C2)=O)S1

Additional information on N-(5-chloro-2-methoxyphenyl)-2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide

Research Brief on N-(5-chloro-2-methoxyphenyl)-2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide (CAS: 898462-81-2)

N-(5-chloro-2-methoxyphenyl)-2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide (CAS: 898462-81-2) is a novel synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This molecule features a unique structural scaffold combining a 1,3,4-thiadiazole core with chloro-methoxyphenyl and phenylcarbamoyl moieties, which suggests potential bioactivity in targeting specific disease pathways. Recent studies have explored its applications in drug discovery, particularly in the context of enzyme inhibition and anticancer therapeutics.

The synthesis of this compound involves a multi-step process, starting with the formation of the 1,3,4-thiadiazole ring, followed by sequential functionalization with sulfanyl and acetamide groups. The final product is characterized using advanced spectroscopic techniques such as NMR and mass spectrometry, ensuring high purity and structural integrity. Researchers have noted that the presence of the chloro and methoxy groups on the phenyl ring may enhance the compound's binding affinity to biological targets, while the thiadiazole moiety could contribute to its metabolic stability.

Recent in vitro studies have demonstrated that N-(5-chloro-2-methoxyphenyl)-2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide exhibits promising inhibitory activity against several kinases involved in cancer cell proliferation. Specifically, it has shown selective inhibition of tyrosine kinases, which are often overexpressed in various malignancies. Preliminary data suggest that the compound induces apoptosis in cancer cell lines by disrupting key signaling pathways, making it a potential candidate for further preclinical development.

In addition to its anticancer properties, this compound has also been investigated for its potential antimicrobial effects. Studies have reported moderate activity against Gram-positive bacteria, possibly due to its ability to interfere with bacterial cell wall synthesis. However, further optimization of the chemical structure may be required to improve its efficacy and reduce potential toxicity.

The pharmacokinetic profile of N-(5-chloro-2-methoxyphenyl)-2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide is currently under investigation. Early findings indicate that the compound has reasonable solubility and stability under physiological conditions, but its bioavailability may be limited by first-pass metabolism. Researchers are exploring formulation strategies, such as nanoparticle encapsulation, to enhance its delivery and therapeutic index.

Future research directions for this compound include structure-activity relationship (SAR) studies to identify more potent analogs, as well as in vivo efficacy and safety evaluations in animal models. Given its multifunctional scaffold, N-(5-chloro-2-methoxyphenyl)-2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide holds significant promise as a lead compound for the development of new therapeutic agents targeting cancer and infectious diseases.